Cas no 1261919-24-7 (6-(4-Ethoxy-2-methylphenyl)-2-formylphenol)

• Product Name: 6-(4-Ethoxy-2-methylphenyl)-2-formylphenol
• CAS No: 1261919-24-7
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD18314779
• CID: 2763448
• PubChem ID: 53220499
• Update Time: 2025-10-21

6-(4-Ethoxy-2-methylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 1261919-24-7
• 4'-Ethoxy-2-hydroxy-2'-methyl[1,1'-biphenyl]-3-carbaldehyde
• DTXSID20685232
• 6-(4-Ethoxy-2-methylphenyl)-2-formylphenol, 95%
• MFCD18314779
• 6-(4-ETHOXY-2-METHYLPHENYL)-2-FORMYLPHENOL
• 6-(4-Ethoxy-2-methylphenyl)-2-formylphenol

• MDL： MFCD18314779
• Inchi： 1S/C16H16O3/c1-3-19-13-7-8-14(11(2)9-13)15-6-4-5-12(10-17)16(15)18/h4-10,18H,3H2,1-2H3
• InChI Key： PJZFJJOBMPESFM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C2C=CC=C(C=O)C=2O)=C(C)C=1

Computed Properties

• Exact Mass: 256.109944368Da
• Monoisotopic Mass: 256.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-(4-Ethoxy-2-methylphenyl)-2-formylphenol

Comprehensive Overview of 6-(4-Ethoxy-2-methylphenyl)-2-formylphenol (CAS No. 1261919-24-7): Properties, Applications, and Industry Insights

6-(4-Ethoxy-2-methylphenyl)-2-formylphenol (CAS No. 1261919-24-7) is a specialized organic compound gaining attention in pharmaceutical and material science research. This phenolic derivative features a unique molecular structure combining an ethoxy-methylphenyl moiety with a formylphenol group, making it a versatile intermediate for synthetic applications. The compound's CAS registry number serves as a universal identifier for researchers investigating its properties.

Recent trends in drug discovery and functional materials have increased interest in this compound. Analytical techniques like HPLC purification and NMR characterization are commonly employed to study its purity and structural features. The formyl group present in the molecule offers reactive sites for further chemical modifications, particularly in developing chiral catalysts or pharmaceutical intermediates.

The compound's structure-activity relationship has become a focus area for researchers exploring small molecule therapeutics. Its balanced lipophilicity and hydrogen bonding capacity make it suitable for designing compounds with improved bioavailability. Current studies investigate its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies.

In material science applications, 6-(4-Ethoxy-2-methylphenyl)-2-formylphenol shows promise in developing advanced polymers and coating materials. The phenolic hydroxyl and aldehyde functionalities enable participation in various polymerization reactions. Researchers are particularly interested in its potential for creating high-performance resins with enhanced thermal stability and mechanical properties.

Quality control protocols for this compound emphasize spectroscopic verification and chromatographic purity analysis. The pharmaceutical industry requires strict adherence to ICH guidelines when using such intermediates in drug development pipelines. Recent advancements in continuous flow chemistry have improved the synthesis efficiency of similar aromatic aldehydes, reducing production costs while maintaining high purity standards.

Environmental considerations in handling 6-(4-Ethoxy-2-methylphenyl)-2-formylphenol follow standard green chemistry principles. The scientific community continues to explore biocatalytic routes for producing such compounds, reflecting the industry's shift toward sustainable manufacturing. Stability studies indicate proper storage conditions are crucial for maintaining the compound's chemical integrity over extended periods.

Emerging applications in organic electronics have further expanded the potential uses of this compound. Its conjugated system and electron-donating groups make it a candidate for developing organic semiconductors and photovoltaic materials. These developments align with current research priorities in renewable energy technologies and flexible electronics.

The global market for specialized chemical intermediates like 6-(4-Ethoxy-2-methylphenyl)-2-formylphenol continues to grow, driven by increasing R&D investments in precision medicine and smart materials. Patent analysis reveals growing intellectual property activity surrounding derivatives of this compound, particularly in bioconjugation techniques and drug delivery systems.

Analytical challenges associated with this compound include developing robust quantitative methods for trace detection and stereochemical analysis of its derivatives. Advanced techniques like LC-MS and X-ray crystallography are increasingly employed to address these challenges. These methodological developments contribute to better understanding the compound's structure-property relationships.

Future research directions for CAS No. 1261919-24-7 may explore its computational modeling for virtual screening applications and structure-based drug design. The compound's modular architecture allows for systematic structure-activity optimization, making it valuable for medicinal chemistry programs targeting various disease pathways.